Cas no 1537794-50-5 (2-Amino-1-(1-methyl-1H-1,2,4-triazol-3-yl)ethanone)

• Product Name: 2-Amino-1-(1-methyl-1H-1,2,4-triazol-3-yl)ethanone
• CAS No: 1537794-50-5
• MF: C₅H₈N₄O
• MW: 140.143219947815
• CID: 5292364
• PubChem ID: 82594133
• Update Time: 2025-05-20

2-Amino-1-(1-methyl-1H-1,2,4-triazol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1537794-50-5
• 2-amino-1-(1-methyl-1H-1,2,4-triazol-3-yl)ethan-1-one
• EN300-796370
• 2-Amino-1-(1-methyl-1H-1,2,4-triazol-3-yl)ethanone

• Inchi： 1S/C5H8N4O/c1-9-3-7-5(8-9)4(10)2-6/h3H,2,6H2,1H3
• InChI Key： AOFHZSWHJGIDJV-UHFFFAOYSA-N
• SMILES： C(=O)(C1N=CN(C)N=1)CN

Computed Properties

• Exact Mass: 140.06981089g/mol
• Monoisotopic Mass: 140.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 317.7±44.0 °C(Predicted)
• pka: 6.09±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Amino-1-(1-methyl-1H-1,2,4-triazol-3-yl)ethanone

2-Amino-1-(1-methyl-1H-1,2,4-triazol-3-yl)ethanone (CAS No. 1537794-50-5): A Comprehensive Overview

2-Amino-1-(1-methyl-1H-1,2,4-triazol-3-yl)ethanone, also known by its CAS number 1537794-50-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group and a 1-methyl-1H-1,2,4-triazole moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-Amino-1-(1-methyl-1H-1,2,4-triazol-3-yl)ethanone is defined by its molecular formula C₆H₉N₅O and molecular weight of 167.16 g/mol. The presence of the triazole ring and the amino group imparts specific chemical properties that are crucial for its biological interactions. The triazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's binding affinity to target proteins. The amino group, on the other hand, can participate in various chemical reactions and interactions, making the compound highly reactive and versatile.

In recent years, extensive research has been conducted to explore the potential applications of 2-Amino-1-(1-methyl-1H-1,2,4-triazol-3-yl)ethanone. One of the key areas of interest is its antimicrobial properties. Studies have shown that this compound exhibits significant activity against a range of bacterial and fungal pathogens. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Amino-1-(1-methyl-1H-1,2,4-triazol-3-yl)ethanone effectively inhibits the growth of Staphylococcus aureus and Candida albicans. This finding highlights its potential as a lead compound for the development of new antimicrobial agents.

Beyond its antimicrobial properties, 2-Amino-1-(1-methyl-1H-1,2,4-triazol-3-yl)ethanone has also been investigated for its anti-inflammatory effects. Inflammatory diseases are a major health concern globally, and there is a continuous need for new therapeutic agents to manage these conditions. Research published in the Inflammation Research Journal indicated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders like arthritis and colitis.

The pharmacokinetic properties of 2-Amino-1-(1-methyl-1H-1,2,4-triazol-3-yl)ethanone have also been studied to assess its suitability as a drug candidate. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. In vitro studies have shown that the compound is readily absorbed in the gastrointestinal tract and has good bioavailability. Additionally, it exhibits low toxicity in animal models, which is an important consideration for drug development.

To further understand the mechanism of action of 2-Amino-1-(1-methyl-1H-1,2,4-triazol-3-y l)ethanone, researchers have conducted molecular docking studies to identify potential protein targets. These studies have revealed that the compound can bind to key enzymes involved in microbial metabolism and inflammatory pathways. For example, it has been shown to inhibit enzymes such as dihydrofolate reductase (DHFR) in bacteria and cyclooxygenase (COX) in human cells. This dual mechanism of action provides a strong rationale for its therapeutic potential.

In conclusion, 2-Amino-1-(1-methyl-HH -triazol-)ethanone (CAS No. 50), with its unique chemical structure and diverse biological activities, represents a promising molecule in the field of medicinal chemistry. Its antimicrobial and anti-inflammatory properties make it a valuable lead compound for further drug development efforts. Ongoing research continues to explore its full potential and optimize its therapeutic applications.